Acetoacetaldehyde
Overview
Description
Acetoacetaldehyde belongs to the class of organic compounds known as beta ketoaldehydes. These are organic compounds containing an aldehyde substituted with a keto group on the second carbon atom .
Synthesis Analysis
This compound is an important intermediate in the synthesis of various organic compounds. It is used in the preparation of ®-4,4-dimethoxy-2-butanol, pyrazoles and pyrimidines . A study on sulfate-reducing bacteria Desulfococcus biacutus suggests that this compound may form during the activation of acetone .Molecular Structure Analysis
The molecular formula of this compound is C4H6O2 and its molecular mass is 86.09 .Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it participates in the acetalization of benzaldehyde and its derivatives. Also, it is involved in the activation of acetone by sulfate-reducing bacteria .Physical and Chemical Properties Analysis
This compound is a simple compound containing a carbonyl group - a carbon-oxygen double bond. Its physical properties such as solubility and boiling points are similar to those of other aldehydes and ketones .Scientific Research Applications
Tropylium Salts as Catalysts
- Catalysis in Synthesis: Tropylium salts have been identified as efficient organic Lewis acid catalysts for acetalization and transacetalization reactions, involving a range of aldehyde substrates including acetoacetaldehyde. This metal-free method is significant in green synthesis (Lyons et al., 2017).
Synthesis of Diethylacetal
- Thermodynamic and Kinetic Studies: Research on the synthesis of diethylacetal from ethanol and acetaldehyde, using Amberlyst 18 as a catalyst, provides valuable insights into the reaction's equilibrium and kinetics. This study contributes to understanding the chemical properties and reactions of this compound in industrial processes (Silva & Rodrigues, 2001).
Asymmetric Spiroacetalization
- Catalysis in Asymmetric Synthesis: The development of confined Brønsted acids for catalytic enantioselective spiroacetalization is another application. This approach targets the chiral acetal center and is pivotal in synthesizing biologically active compounds, highlighting the role of this compound in complex organic synthesis (Čorić & List, 2012).
Acetone Activation by Bacteria
- Microbial Metabolism: In the context of microbial metabolism, studies on sulfate-reducing bacteria like Desulfococcus biacutus show that this compound may form during the activation of acetone, a crucial step in understanding microbial pathways and environmental bioremediation (Gutiérrez Acosta et al., 2013).
Acetaldehyde Production in Zymomonas mobilis
- Microbial Biosynthesis: Research on improving acetaldehyde production in Zymomonas mobilis by engineering its aerobic metabolism highlights the potential of using microbial systems for acetaldehyde production, important for various industrial applications (Kalnenieks et al., 2019).
Spectroscopic Study of Acetaldehyde + Water
- Chemical Analysis: A spectroscopic study of the chemical equilibria in the acetaldehyde and water system provides crucial insights into the behavior of this compound in aqueous solutions, relevant for industrial processes and chemical analysis (Scheithauer et al., 2015).
Acetaldehyde Metabolism by Wine Bacteria
- Food and Beverage Industry: Understanding the metabolism of acetaldehyde by wine lactic acid bacteria is important for the sensory and color qualities of wine, as well as the use of SO2 in wine production (Osborne et al., 2000).
Acetalization of Carbonyl Compounds
- Chemical Reactions Analysis: The acetalization of benzaldehyde and its derivatives, analyzed using global and local electrophilicity descriptors, provides insights into the reactivity and yield of acetalization reactions involving this compound (Roy et al., 2006).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-oxobutanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O2/c1-4(6)2-3-5/h3H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKQIDSVLSKFZQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50902404 | |
Record name | 3-Oxobutanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50902404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
625-34-3 | |
Record name | Acetoacetaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=625-34-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetoacetaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000625343 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Oxobutanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50902404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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